Cas no 501653-21-0 (2(5H)-Furanone,3-ethyl-4-[(phenylmethyl)amino]-(9CI))

• Product name: 2(5H)-Furanone,3-ethyl-4-[(phenylmethyl)amino]-(9CI)
• CAS No: 501653-21-0
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1018266
• PubChem ID: 307966

2(5H)-Furanone,3-ethyl-4-[(phenylmethyl)amino]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,3-ethyl-4-[(phenylmethyl)amino]-(9CI)
• 501653-21-0
• NSC-206636
• 4-(Benzylamino)-3-ethylfuran-2(5H)-one
• NSC206636
• MLS003107209
• SMR001822084

• Inchi： InChI=1S/C13H15NO2/c1-2-11-12(9-16-13(11)15)14-8-10-6-4-3-5-7-10/h3-7,14H,2,8-9H2,1H3
• InChI Key： SQFXRXGZAJMSMJ-UHFFFAOYSA-N
• SMILES： CCC1=C(COC1=O)NCC2=CC=CC=C2

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų